Cas no 1231244-85-1 (2-(5-Bromo-2-methylphenyl)acetonitrile)

2-(5-Bromo-2-methylphenyl)acetonitrile structure
1231244-85-1 structure
Product Name:2-(5-Bromo-2-methylphenyl)acetonitrile
CAS No:1231244-85-1
MF:C9H8BrN
MW:210.070521354675
MDL:MFCD18392231
CID:1091527
PubChem ID:12056531
Update Time:2025-04-20

2-(5-Bromo-2-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Bromo-2-methylphenyl)acetonitrile
    • AKOS022186309
    • Z1269111419
    • CHEMBL5010588
    • SCHEMBL15820796
    • MFCD18392231
    • AS-46216
    • 1231244-85-1
    • 5-BROMO-2-METHYLPHENYLACETONITRILE
    • CL9129
    • CNMZUCWQQWFUML-UHFFFAOYSA-N
    • EN300-224629
    • CS-0442946
    • MDL： MFCD18392231
    • Inchi： 1S/C9H8BrN/c1-7-2-3-9(10)6-8(7)4-5-11/h2-3,6H,4H2,1H3
    • InChI Key： CNMZUCWQQWFUML-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(C)=C(C=1)CC#N

Computed Properties

  • Exact Mass: 208.98401g/mol
  • Monoisotopic Mass: 208.98401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 23.8Ų

2-(5-Bromo-2-methylphenyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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eNovation Chemicals LLC
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Enamine
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